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Compound of Interest

Compound Name: C646

Cat. No.: B8037948 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling of C646, a selective histone acetyltransferase p300/CBP inhibitor. Adherence to these

procedures is critical for minimizing risk and ensuring the integrity of your research.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against accidental exposure. The following table

summarizes the recommended PPE for handling C646 in various laboratory settings.
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Situation Required Personal Protective Equipment

Handling solid C646 (weighing, aliquoting)

- Chemical-resistant gloves (e.g., nitrile) - Safety

glasses with side shields or goggles -

Laboratory coat - Respiratory protection (e.g.,

N95 respirator) if handling large quantities or if

dust generation is likely.

Preparing solutions of C646

- Chemical-resistant gloves (e.g., nitrile) - Safety

goggles - Laboratory coat - Work in a well-

ventilated area, preferably a chemical fume

hood.

Administering C646 to cell cultures or animals
- Chemical-resistant gloves (e.g., nitrile) - Safety

glasses - Laboratory coat

Cleaning spills of C646

- Chemical-resistant gloves (e.g., nitrile) - Safety

goggles - Laboratory coat - Respiratory

protection may be required depending on the

size of the spill.

Operational and Disposal Plans
Handling and Storage:

Handling: Avoid creating dust when working with the solid form of C646. Use only in a well-

ventilated area, and preferably within a chemical fume hood. Wash hands thoroughly after

handling.[1]

Storage: Store C646 in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from oxidizing agents. Recommended storage temperature is -20°C.[2]

Disposal:

Dispose of C646 and any contaminated materials in accordance with local, state, and federal

regulations. Do not allow the chemical to enter drains or waterways. Consult your institution's

environmental health and safety (EHS) office for specific disposal protocols.
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Experimental Protocols
In Vitro p300 Inhibition Assay:

This radioactive assay determines the inhibitory concentration (IC50) of C646 against p300

histone acetyltransferase.

Reaction Mixture Preparation: Prepare a reaction mixture containing 20 mM HEPES (pH

7.9), 5 mM DTT, 80 μM EDTA, 40 μg/ml BSA, 100 μM H4-15 peptide, and 5 nM p300.[3][4]

Inhibitor Addition: Add C646 over a range of concentrations, ensuring the DMSO

concentration remains below 5%.[3][4]

Incubation: Incubate the reaction at 30°C for 10 minutes.[4]

Initiation: Start the reaction by adding a 1:1 mixture of 12C-acetyl-CoA and 14C-acetyl-CoA

to a final concentration of 20 μM.[4]

Quenching: After 10 minutes at 30°C, stop the reaction by adding 14% SDS (w/v).[4]

Analysis: Run the samples on a gel, wash, dry, and expose to a PhosphorImager plate to

quantify the production of acetylated H4-15 and determine the IC50 values.[4]

Signaling Pathways and Experimental Workflows
C646 Mechanism of Action:

C646 is a competitive inhibitor of the histone acetyltransferase p300.[5][6] It competes with

acetyl-CoA for the Lys-CoA binding pocket of p300, leading to a reduction in histone

acetylation. This inhibition of p300/CBP activity can induce cell cycle arrest, apoptosis, and

autophagy.[3][4] C646 has been shown to interfere with the NF-κB and androgen receptor (AR)

pathways.[3][4][7]
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Caption: C646 inhibits p300/CBP, affecting gene transcription.

Safe Handling Workflow for C646:

The following diagram outlines the essential steps for safely handling C646 in a laboratory

setting.
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Caption: Procedural workflow for the safe handling of C646.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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